Cas no 1784559-35-8 (1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine)

• Product Name: 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
• CAS No: 1784559-35-8
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 5998249
• PubChem ID: 105495783
• Update Time: 2025-05-23

1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1784559-35-8
• 1-fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
• EN300-765718
• 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine

• Inchi： 1S/C11H13F4N/c1-10(2,16)9(12)7-4-3-5-8(6-7)11(13,14)15/h3-6,9H,16H2,1-2H3
• InChI Key： IUZDEIQRYVTUBP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1)C(C)(C)N

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine

Introduction to 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 1784559-35-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 1784559-35-8) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, characterized by a fluorinated amine moiety and a trifluoromethyl-substituted aromatic ring, make it a compelling candidate for further exploration in drug discovery and molecular research.

At the heart of this compound’s appeal lies its fluoro and trifluoromethyl substituents. These functional groups are well-documented for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, the fluoro group can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility profile of a drug candidate. The trifluoromethyl group, on the other hand, is renowned for its ability to increase lipophilicity, which can be critical for crossing biological membranes. Together, these groups create a synergistic effect that makes 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their widespread success in clinical applications. For instance, fluorinated analogs of established drugs have demonstrated improved efficacy and reduced side effects compared to their non-fluorinated counterparts. This trend has spurred extensive research into understanding the structural and functional implications of fluorine incorporation at various positions within molecular structures.

The specific substitution pattern in 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine—namely, the presence of a secondary amine linked to a fluoro-substituted propyl chain attached to a phenyl ring bearing a trifluoromethyl group—has been strategically designed to optimize interactions with biological targets. This arrangement allows for potential hydrogen bonding interactions via the amine group while providing hydrophobicity through the phenyl ring and lipophilicity-enhancing trifluoromethyl group. Such features are particularly relevant in the design of small-molecule inhibitors targeting enzymes or receptors involved in disease pathways.

One of the most exciting areas where this compound shows promise is in the development of kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways associated with various diseases, including cancer. The ability to modulate kinase activity through small-molecule inhibitors has made them a major focus of drug discovery efforts over the past few decades. The structural features of 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine suggest that it could interact with key residues in the ATP-binding pocket of kinases, potentially leading to potent inhibition.

Recent studies have highlighted the importance of fluorine substitution in enhancing binding affinity to protein targets. For example, fluorinated amides have been shown to improve interactions with polar residues in binding pockets due to their ability to engage in hydrogen bonding while maintaining appropriate steric bulk. Similarly, trifluoromethyl groups can interact favorably with hydrophobic regions of proteins through van der Waals forces. These interactions are critical for achieving high-affinity binding, which is often necessary for effective drug candidates.

Another emerging application of compounds like 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine is in the field of imaging probes. Fluorine atoms are commonly used in positron emission tomography (PET) imaging due to their favorable nuclear properties, which allow for sensitive detection using radioactive tracers such as ¹⁸F-fluorodeoxyglucose (FDG). By incorporating fluorine into biologically active molecules, researchers can develop PET tracers that specifically target disease-relevant pathways or markers. The unique structural motifs present in this compound could be exploited to design novel PET probes with enhanced specificity and affinity for diagnostic applications.

The synthesis of 1-Fluoro-2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amines also presents an interesting challenge from a synthetic chemistry perspective. The presence of multiple functional groups— including an amine, an ether linkage (implied by the structure), and halogenated aromatic rings—requires careful consideration during synthetic planning to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have made it increasingly feasible to construct complex fluorinated molecules like this one, paving the way for rapid exploration of its pharmacological potential.

In conclusion, 1 - Fluoro - 2 - methyl - 1 - [3 - (trifluoromethy l )phen y l ]pro pan - 2 - ami ne (CAS No . 1784559 - 35 - 8 ) is a structurally intriguing compound with significant therapeutic implications . Its unique combination o f fluoro an d trif lu or om eth yl substit uents , along wit h its strategic substitution pattern , make s it an attractive scaffold f or deve lopin g no v el dr ugs an d molecul ar probes . As resea rch contin ues t o eluci date th e mechanis ms under lyin g th e pha rmacological ef fects o f flu oro subst itutio n , com poun ds lik e thi s on e are poised t o play a cr ucial role i n th e next ge n eratio n o f th erape utic ag ents .